(2R,3S)-2-(5-Bromopyridin-3-yl)oxolan-3-amine dihydrochloride

• Molecular Formula: C9H13BrCl2N2O
• Molecular Weight: 316.02 g/mol
• SMILES: C1COC(C1N)C2=CC(=CN=C2)Br.Cl.Cl
• InChI: InChI=1S/C9H11BrN2O.2ClH/c10-7-3-6(4-12-5-7)9-8(11)1-2-13-9;;/h3-5,8-9H,1-2,11H2;2*1H/t8-,9+;;/m0../s1
• InChIKey: NALDJMPAIXEKTF-DBEJOZALSA-N

Critical Chiral Building Block for Medicinal Chemistry

(2R,3S)-2-(5-Bromopyridin-3-yl)oxolan-3-amine dihydrochloride (CAS 1955475-05-4) is a stereochemically defined heterocyclic building block comprising a 5-bromo-3-pyridyl substituent on a tetrahydrofuran ring bearing a primary amine at the 3-position, supplied as the dihydrochloride salt [1]. Its molecular formula is C₉H₁₃BrCl₂N₂O and its molecular weight is 316.02 g/mol . The compound belongs to the class of oxolan-3-amines and is offered at 95% purity . The defined (2R,3S) configuration, the brominated pyridine handle for cross-coupling, and the dihydrochloride salt form are core identity features that distinguish it within the family of pyridinyl-oxolane amine intermediates. However, direct comparative performance data in biological assays or large-scale synthetic applications remain sparse in the open literature.

Stereochemical control

Single (2R,3S) enantiomer for chiral fragment and lead optimization workflows

Cross-coupling handle

5‑Bromopyridine enables palladium-catalyzed C–C bond formation under mild conditions

Salt form

Dihydrochloride salt supports aqueous solubility and defined protonation state for amide coupling

• [1] PubChem. Compound Summary for CID 122236338, (2R,3S)-2-(5-Bromopyridin-3-yl)oxolan-3-amine dihydrochloride. National Center for Biotechnology Information. View Source

Risks of Substituting with Non-Stereodefined or Dehalogenated Analogs

Generic substitution with the (2S,3R) enantiomer, racemic mixtures, or dehalogenated oxolan-3-amines can undermine both stereochemical integrity and synthetic utility. In chiral drug discovery, the absolute configuration at the oxolane C2 and C3 positions can dictate the spatial orientation of the aminomethyl and pyridyl pharmacophores, potentially altering target binding or metabolic stability [1]. The 5-bromopyridine moiety is a privileged handle for palladium-catalyzed cross-couplings; replacement with non-halogenated or less reactive halogen (e.g., chlorine) analogs may require harsher conditions, reducing functional group tolerance and yield [2]. Additionally, the dihydrochloride salt provides defined protonation states and improved aqueous solubility relative to the free base, which can affect downstream amidation or reductive amination steps [3]. The quantitative evidence below, though incomplete due to limited public data, underscores that each structural feature—stereochemistry, halogen identity, and salt form—carries measurable consequences for procurement decisions.

(2R,3S) enantiomer Racemate or opposite enantiomer

May introduce stereochemical mismatch, requiring additional chiral resolution and complicating SAR interpretation

5‑Bromopyridine 5‑Chloropyridine analog

Lower oxidative addition rate may necessitate harsher coupling conditions and reduce functional group tolerance

Dihydrochloride salt Free base

Free base may exhibit limited aqueous solubility, affecting reaction homogeneity in aqueous or biphasic coupling steps

• [1] Brooks, W. H.; Guida, W. C.; Daniel, K. G. The significance of chirality in drug design and development. Curr. Top. Med. Chem. 2011, 11, 760–770. View Source
• [2] Miyaura, N.; Suzuki, A. Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chem. Rev. 1995, 95, 2457–2483. View Source
• [3] Stahl, P. H.; Wermuth, C. G. Handbook of Pharmaceutical Salts: Properties, Selection, and Use, 2nd ed.; Wiley-VCH: Weinheim, 2011. View Source

Quantitative Differentiation Evidence

Enantiomeric Purity vs. Racemic Mixture

The target compound is supplied as the single (2R,3S) enantiomer, whereas the racemic dihydrochloride (CAS 1955553-25-9) and the free base without stereochemical definition (CAS 1594956-27-0) are also commercially available . In the absence of vendor‑reported enantiomeric excess (ee) values, the stereochemical assignment relies on the InChIKey (NALDJMPAIXEKTF-DBEJOZALSA-N) and the specific optical rotation descriptor [1]. For a typical diastereomeric salt resolution, ee values ≥98% are achievable [2]. Using the racemate would yield a 1:1 mixture of enantiomers, potentially reducing the ee of the final active pharmaceutical ingredient (API) by up to 50% if no further resolution is performed [2]. This represents a quantifiable risk: a 50% loss of stereochemical purity propagates into all downstream chiral centers.

Enantiomeric purity

Class-level

Target (2R,3S) ee ≥98% (typical resolution)

Racemate ee = 0%

Up to 98% ee difference; racemate use may reduce downstream API ee by ~50% without further resolution

Avoids intrinsic stereochemical penalty; supports chiral fragment synthesis with defined spatial orientation

Verify enantiomeric excess by chiral HPLC; class-level resolution data

Evidence Dimension	Enantiomeric purity
Target Compound Data	Single (2R,3S) enantiomer; typical chiral resolution yields ee ≥98% (class-level)
Comparator Or Baseline	Racemic mixture (CAS 1955553-25-9) gives ee = 0%
Quantified Difference	Up to 98% ee achievable vs 0% ee for racemate; potential 50% loss in downstream API ee if racemate used
Conditions	Chiral HPLC or SFC analysis; diastereomeric salt resolution (class-level)

Why This Matters

For procurement of a chiral intermediate, the single enantiomer avoids a 50% intrinsic stereochemical penalty that would require additional costly separation steps, directly impacting API cost and regulatory compliance.

• [1] PubChem. Compound Summary for CID 122236338. View Source
• [2] Jacques, J.; Collet, A.; Wilen, S. H. Enantiomers, Racemates, and Resolutions; Wiley: New York, 1981. View Source

Bromine vs. Chlorine in Suzuki–Miyaura Coupling

The 5‑bromopyridine moiety in the target compound is the preferred substrate for palladium‑catalyzed Suzuki–Miyaura cross‑couplings. Comparative kinetic studies show that oxidative addition of Ar–Br to Pd(0) is approximately 10–100 times faster than Ar–Cl under identical conditions [1]. In practical terms, bromopyridines routinely achieve coupling yields of 85–95% with arylboronic acids at 80 °C, whereas the corresponding chloropyridines often require elevated temperatures (100–120 °C) and stronger bases, giving yields of 60–80% [2]. This reactivity gap translates to lower catalyst loadings, shorter reaction times, and broader functional group tolerance for the brominated building block.

Halide reactivity

Class-level

Ar–Br (target) k(Br) 10–100× faster than Ar–Cl; typical Suzuki yield 85–95%

Ar–Cl analog Typical yield 60–80%, harsher conditions

10‑ to 100‑fold oxidative addition advantage; yield improvement 15–35%

Supports higher cross‑coupling efficiency under mild conditions; may reduce catalyst loading and side products

Class-level kinetic data; actual performance depends on specific substrate and ligand

Evidence Dimension	Relative oxidative addition rate (Ar–Br vs Ar–Cl)
Target Compound Data	Bromopyridine: k(Br)/k(Cl) = 10–100 (class-level); typical Suzuki yield 85–95%
Comparator Or Baseline	5‑Chloropyridin‑3‑yl analog; typical Suzuki yield 60–80%
Quantified Difference	10‑ to 100‑fold faster oxidative addition; yield improvement of 15–35% under similar conditions
Conditions	Pd(PPh₃)₄ or Pd(dppf)Cl₂ catalyst, K₂CO₃, dioxane/H₂O, 80–100 °C (class-level)

Why This Matters

The bromine handle provides a measurable advantage in cross‑coupling efficiency, reducing catalyst cost, side‑product formation, and purification burden, which is critical when scaling from discovery to preclinical supply.

• [1] Stille, J. K. The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angew. Chem. Int. Ed. Engl. 1986, 25, 508–524. View Source
• [2] Littke, A. F.; Fu, G. C. Palladium-catalyzed coupling reactions of aryl chlorides. Angew. Chem. Int. Ed. 2002, 41, 4176–4211. View Source

Salt vs. Free Base: Aqueous Solubility

The dihydrochloride salt form of the target compound (MW 316.02) is expected to exhibit significantly higher aqueous solubility than the free base (MW 243.10, CAS 1594956-27-0) . For aliphatic amines with a calculated logP of ~1.5, conversion to the hydrochloride salt typically increases aqueous solubility by 10‑ to 1000‑fold, depending on pH and counterion concentration [1]. This solubility enhancement directly impacts the efficiency of amide bond formation and reductive amination reactions conducted in aqueous or biphasic media. Additionally, the dihydrochloride is a crystalline solid at ambient temperature, facilitating accurate weighing and storage stability, whereas the free base may be a low-melting solid or oil [2].

Salt solubility

Class-level

Dihydrochloride salt Estimated >10 mg/mL (class‑level)

Free base Estimated <1 mg/mL

≥10‑fold solubility increase for the salt form

May simplify aqueous reaction conditions and workup; supports homogeneous amide coupling and bioconjugation

Class‑level estimate; actual solubility should be confirmed in target buffer

Evidence Dimension	Aqueous solubility (mg/mL) at pH 7.4
Target Compound Data	Dihydrochloride salt: estimated >10 mg/mL (class‑level for aliphatic amine HCl salts)
Comparator Or Baseline	Free base: estimated <1 mg/mL (based on logP ~1.5)
Quantified Difference	≥10‑fold solubility increase for the dihydrochloride
Conditions	Phosphate-buffered saline, pH 7.4, 25 °C (class‑level)

Why This Matters

Higher solubility ensures homogeneous reaction conditions and simplifies aqueous workup, making the dihydrochloride the form of choice for medicinal chemistry workflows that involve aqueous couplings or salt metathesis.

• [1] Serajuddin, A. T. M. Salt formation to improve drug solubility. Adv. Drug Deliv. Rev. 2007, 59, 603–616. View Source
• [2] Stahl, P. H.; Wermuth, C. G. Handbook of Pharmaceutical Salts: Properties, Selection, and Use, 2nd ed.; Wiley-VCH: Weinheim, 2011. View Source

Purity Specification for Reproducible Synthesis

The target compound is offered at a minimum purity of 95% (HPLC) by AKSci , which is consistent with the purity reported for the enantiomer (2S,3R) on excluded sources. The racemic dihydrochloride (CAS 1955553-25-9) is also listed at 95% . While this parity does not provide a purity advantage over the racemate, it sets a quality floor that many lower‑cost generic suppliers may not meet. Impurities below 5% (e.g., des‑bromo byproducts or regioisomers) can act as catalyst poisons in cross‑coupling reactions or generate difficult‑to‑remove byproducts. A 95% purity specification reduces the risk of failed coupling reactions due to catalyst poisoning by halogen‑scavenged impurities, which can lower yields by 20–50% if impurity levels exceed 5% [1].

Purity specification

Specification review

95% (HPLC)

Defined quality floor reduces risk of catalyst poisoning and yield loss in subsequent cross‑coupling steps

Batch-specific certificate of analysis recommended; impurity profile can affect coupling efficiency

Evidence Dimension	Minimum purity (HPLC area%)
Target Compound Data	95% (AKSci batch specification)
Comparator Or Baseline	Racemic dihydrochloride (AKSci 2124EH): 95%
Quantified Difference	No purity advantage; however, batch with <95% purity can reduce Suzuki yield by 20–50%
Conditions	RP‑HPLC, UV detection at 254 nm

Why This Matters

Procurement of a 95%‑purity batch minimizes the risk of catalyst poisoning and yield loss in subsequent cross‑coupling steps, making it a reliable starting point for SAR exploration and lead optimization.

• [1] Li, J. J.; Limberakis, C.; Pflum, D. A. Modern Organic Synthesis in the Laboratory; Oxford University Press: New York, 2007. View Source

Optimal Procurement Scenarios

Chiral Fragment-Based Drug Discovery

When a medicinal chemistry program demands a stereochemically pure oxolane scaffold to probe chiral binding pockets (e.g., kinase hinge regions or GPCR orthosteric sites), the (2R,3S) enantiomer eliminates the 50% ee penalty inherent in racemic stocks. This is critical for fragment growing where diastereomeric mixtures would confound SAR interpretation and crystallography efforts [1].

Late-Stage Diversification via Suzuki–Miyaura Coupling

The 5‑bromopyridine motif enables efficient Pd‑catalyzed coupling with aryl/heteroaryl boronic acids. The 10‑ to 100‑fold kinetic advantage of Ar–Br over Ar–Cl translates to higher yields (85–95%) under mild conditions, making this compound the preferred halogenated building block when parallel library synthesis requires robust, high‑yielding C–C bond formation [2].

Aqueous Bioconjugation and Amide Coupling

The dihydrochloride salt’s enhanced aqueous solubility (>10 mg/mL estimated) facilitates homogeneous reaction conditions for amide bond formation with NHS esters or coupling to carboxylic acids using water‑soluble carbodiimides. This avoids the need for organic co‑solvents that might denature biomolecular targets, a key consideration in PROTAC or antibody‑drug conjugate synthesis [3].

Preclinical Scale-Up with Defined Purity

When transitioning from milligram to gram scale, the 95% purity specification ensures that catalyst loadings and stoichiometries can be calculated reliably. Batches falling below this threshold risk substantial yield losses (20–50%) in downstream cross‑coupling, undermining cost‑of‑goods models for preclinical candidate delivery .

Application

Selection Property

Validation Focus

Chiral fragment-based screening

Defined (2R,3S) stereochemistry

Enantiomeric purity verification by chiral HPLC

Aryl/heteroaryl cross‑coupling studies

5‑Bromopyridine reactivity handle

Coupling efficiency under mild Pd‑catalyzed conditions

Aqueous‑phase amide coupling

Dihydrochloride salt solubility

Solubility in phosphate buffer or water at reaction concentration

Scale‑up synthesis with reliable stoichiometry

Defined purity specification

Batch purity consistency and impurity profiling

• [1] Brooks, W. H.; Guida, W. C.; Daniel, K. G. The significance of chirality in drug design and development. Curr. Top. Med. Chem. 2011, 11, 760–770. View Source
• [2] Littke, A. F.; Fu, G. C. Palladium-catalyzed coupling reactions of aryl chlorides. Angew. Chem. Int. Ed. 2002, 41, 4176–4211. View Source
• [3] Serajuddin, A. T. M. Salt formation to improve drug solubility. Adv. Drug Deliv. Rev. 2007, 59, 603–616. View Source